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molecular formula C10H8BrNO B1504840 8-Bromo-3-methoxyisoquinoline CAS No. 608515-50-0

8-Bromo-3-methoxyisoquinoline

Cat. No. B1504840
CAS RN: 608515-50-0
M. Wt: 238.08 g/mol
InChI Key: PKOWJHRDTZPIHB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07285563B2

Procedure details

To a suspension of 8-bromoisoquinolin-3-ol (Description 53; 7.3 g, 0.03 mol) and silver carbonate (13.6 g, 0.05 mol) in dry DMF (380 ml) under nitrogen was added iodomethane (2.25 ml, 0.04 mol). The mixture was stirred at 50° C. for 24 hours. Further iodomethane (1 ml, 0.015 mol) was added and the mixture heated for 64 hours at 50° C. The mixture was cooled, water (300 ml) and ethyl acetate (300 ml) were added and shaken well. The mixture was filtered through Celite™, the layers separated and the aqueous layer was extracted with ethyl acetate (3×50 ml). The organic layers were combined, evaporated to ˜150 ml, washed twice with water and then brine. The organic extract was then evaporated to give the title compound (1.7 g, 22%).
Name
8-bromoisoquinolin-3-ol
Quantity
7.3 g
Type
reactant
Reaction Step One
Name
DMF
Quantity
380 mL
Type
solvent
Reaction Step One
Name
silver carbonate
Quantity
13.6 g
Type
catalyst
Reaction Step One
Name
iodomethane
Quantity
2.25 mL
Type
reactant
Reaction Step Two
Name
iodomethane
Quantity
1 mL
Type
reactant
Reaction Step Three
Name
water
Quantity
300 mL
Type
reactant
Reaction Step Four
Name
ethyl acetate
Quantity
300 mL
Type
reactant
Reaction Step Four
Name
title compound
Yield
22%

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:3]=[CH:4][CH:5]=[C:6]2[C:11]=1[CH:10]=[N:9][C:8]([OH:12])=[CH:7]2.IC.O.[C:16](OCC)(=O)C>CN(C=O)C.C(=O)([O-])[O-].[Ag+2]>[Br:1][C:2]1[CH:3]=[CH:4][CH:5]=[C:6]2[C:11]=1[CH:10]=[N:9][C:8]([O:12][CH3:16])=[CH:7]2 |f:5.6|

Inputs

Step One
Name
8-bromoisoquinolin-3-ol
Quantity
7.3 g
Type
reactant
Smiles
BrC=1C=CC=C2C=C(N=CC12)O
Name
DMF
Quantity
380 mL
Type
solvent
Smiles
CN(C)C=O
Name
silver carbonate
Quantity
13.6 g
Type
catalyst
Smiles
C([O-])([O-])=O.[Ag+2]
Step Two
Name
iodomethane
Quantity
2.25 mL
Type
reactant
Smiles
IC
Step Three
Name
iodomethane
Quantity
1 mL
Type
reactant
Smiles
IC
Step Four
Name
water
Quantity
300 mL
Type
reactant
Smiles
O
Name
ethyl acetate
Quantity
300 mL
Type
reactant
Smiles
C(C)(=O)OCC

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
50 °C
Stirring
Type
CUSTOM
Details
The mixture was stirred at 50° C. for 24 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
the mixture heated for 64 hours at 50° C
Duration
64 h
TEMPERATURE
Type
TEMPERATURE
Details
The mixture was cooled
STIRRING
Type
STIRRING
Details
shaken well
FILTRATION
Type
FILTRATION
Details
The mixture was filtered through Celite™
CUSTOM
Type
CUSTOM
Details
the layers separated
EXTRACTION
Type
EXTRACTION
Details
the aqueous layer was extracted with ethyl acetate (3×50 ml)
CUSTOM
Type
CUSTOM
Details
evaporated to ˜150 ml
WASH
Type
WASH
Details
washed twice with water
EXTRACTION
Type
EXTRACTION
Details
The organic extract
CUSTOM
Type
CUSTOM
Details
was then evaporated

Outcomes

Product
Details
Reaction Time
 24 h
Name
title compound
Type
product
Smiles
BrC=1C=CC=C2C=C(N=CC12)OC
Measurements
Type Value Analysis
AMOUNT: MASS 1.7 g
YIELD: PERCENTYIELD 22%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.